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Compound of Interest

Compound Name: N-cyclohexylthiolan-3-amine

Cat. No.: B15271167

An in-depth technical guide on N-cyclohexylthiolan-3-amine reveals a significant lack of
publicly available scientific data. Despite its unique Chemical Abstracts Service (CAS) number,
1019620-25-7, comprehensive information regarding its nomenclature, experimental protocols,
and biological activity is not present in the current scientific literature. This document serves to
outline the available identifying information and highlight the areas where data is absent.

Nomenclature and Chemical Identification

The compound is commonly referred to as N-cyclohexylthiolan-3-amine. While this name is
used by chemical suppliers, a definitive IUPAC (International Union of Pure and Applied
Chemistry) nomenclature has not been formally established in authoritative public databases.
Its molecular formula is C10H19NS, and it has a molecular weight of 185.33 g/mol .

Table 1. Compound Identification

Identifier Value

Common Name N-cyclohexylthiolan-3-amine
CAS Number 1019620-25-7

Molecular Formula C10H19NS

| Molecular Weight | 185.33 g/mol |
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Physicochemical Properties

There is no experimentally determined quantitative data available in the public domain for the
physicochemical properties of N-cyclohexylthiolan-3-amine. Properties such as melting point,
boiling point, density, and solubility have not been reported in scientific literature or publicly
accessible databases.

Table 2: Physicochemical Data

Property Value

Appearance Data Not Available
Melting Point Data Not Available
Boiling Point Data Not Available
Solubility Data Not Available

| Density | Data Not Available |

Experimental Protocols

A thorough search of scientific and patent literature did not yield any specific experimental
protocols for the synthesis of N-cyclohexylthiolan-3-amine. While general synthetic routes for
analogous compounds may exist, a validated and published methodology for this particular
molecule is not available.

For illustrative purposes, a hypothetical workflow for a potential synthetic route is presented
below.

Hypothetical Synthesis Workflow
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Caption: A potential, unverified synthesis pathway for N-cyclohexylthiolan-3-amine.

Biological Activity and Signaling Pathways

There is no published research on the biological activity of N-cyclohexylthiolan-3-amine.
Consequently, there are no known signaling pathways associated with this compound. The lack
of research in this area means its potential as a pharmacological agent or its role in any
biological process is currently unknown.

The following diagram illustrates a generic signaling pathway, as no specific information is
available for the target compound.

Generic Signaling Pathway Example
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Caption: A hypothetical and generalized cell signaling pathway.
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In conclusion, N-cyclohexylthiolan-3-amine is a chemical entity for which there is a notable
absence of in-depth scientific and technical information. The data is currently limited to its basic
chemical identifiers. This presents an open field for future research to characterize its physical,
chemical, and biological properties.

 To cite this document: BenchChem. [N-cyclohexylthiolan-3-amine CAS number and
nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15271167#n-cyclohexylthiolan-3-amine-cas-number-
and-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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